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Compound of Interest

Compound Name: Methyl DL-pyroglutamate

Cat. No.: B109303 Get Quote

Methyl DL-Pyroglutamate: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of

Methyl DL-pyroglutamate. It includes a summary of its key characteristics, detailed

experimental protocols for its synthesis and analysis, and visual representations of relevant

chemical processes. This document is intended to serve as a comprehensive resource for

professionals in research and development.

Core Physical and Chemical Properties
Methyl DL-pyroglutamate is a racemic mixture of the methyl ester of pyroglutamic acid. It is a

derivative of glutamic acid and serves as a versatile intermediate in organic synthesis. Its

physical state at room temperature is a clear liquid, ranging in color from colorless to brown.[1]

Table 1: Physical and Chemical Properties of Methyl DL-pyroglutamate
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Property Value Source(s)

CAS Number 54571-66-3 [2][3]

Molecular Formula C₆H₉NO₃ [2][3]

Molecular Weight 143.14 g/mol [2][3]

Appearance Colorless to Brown clear liquid [1]

Boiling Point
304.7 ± 35.0 °C at 760 mmHg

135 °C at 1 mmHg
[2][3]

Density 1.2 ± 0.1 g/cm³ [2]

Flash Point 138.1 ± 25.9 °C [2]

Purity Typically ≥98.0% (GC) [3]

Storage Conditions

Room temperature,

recommended <15°C in a cool,

dark place. Store under inert

gas as it is air sensitive.

Table 2: Chemical Identifiers for Methyl DL-pyroglutamate
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Identifier Value Source(s)

IUPAC Name
methyl 5-oxopyrrolidine-2-

carboxylate
[3]

Synonyms

DL-Pyroglutamic Acid Methyl

Ester, Methyl 5-Oxopyrrolidine-

2-carboxylate, 5-Oxo-DL-

proline methyl ester

[1][3][4]

InChI Key
HQGPKMSGXAUKHT-

UHFFFAOYNA-N
[3]

SMILES COC(=O)C1CCC(=O)N1 [3]

PubChem CID 500249 [3]

MDL Number MFCD03844651 [3]

Experimental Protocols
This section details methodologies for the synthesis and analysis of Methyl DL-
pyroglutamate, compiled from scientific literature.

A common and straightforward method for preparing Methyl DL-pyroglutamate involves the

esterification of pyroglutamic acid.[5]

Materials:

DL-Pyroglutamic acid

Methanol (absolute)

Chloroform

p-Toluenesulfonic acid (catalyst)

3 Å molecular sieves

Procedure:
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A solution of DL-pyroglutamic acid (3.87 moles) and p-toluenesulfonic acid (79 mmoles) is

prepared in a mixture of chloroform (1 L) and methanol (2.5 L).[5]

The mixture is heated under reflux for 24 hours.[5] During this period, the solvent is

continuously dried by condensation through a Soxhlet-type apparatus containing 3 Å

molecular sieves (1.5 kg).[5]

After the reaction is complete, the mixture is cooled to room temperature.

The solvents (chloroform and methanol) are removed by evaporation under reduced

pressure.[5]

The resulting crude product is Methyl DL-pyroglutamate, typically obtained in high yield

(approx. 98%).[5]

The purity and identity of Methyl DL-pyroglutamate are commonly assessed using

chromatographic and spectroscopic techniques.

Gas Chromatography (GC) for Purity Assessment:

Objective: To determine the purity of the synthesized Methyl DL-pyroglutamate.

Instrumentation: A standard gas chromatograph equipped with a Flame Ionization Detector

(FID).

Column: A non-polar or medium-polarity capillary column suitable for separating small

organic molecules.

Carrier Gas: Helium or Nitrogen.

Method: A small, diluted sample of the product is injected into the GC. A temperature

gradient is applied to separate the components based on their boiling points and

interactions with the stationary phase. The purity is determined by comparing the peak

area of Methyl DL-pyroglutamate to the total area of all peaks in the chromatogram. A

purity of >98.0% is commonly reported by commercial suppliers.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation:
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Objective: To confirm the chemical structure of the synthesized compound.

Instrumentation: A high-resolution NMR spectrometer (e.g., 600 MHz).

Sample Preparation: The sample is dissolved in a deuterated solvent, such as

deuteriochloroform (CDCl₃).

¹H NMR Analysis: The proton NMR spectrum is recorded. For methyl pyroglutamate, the

expected signals are: a multiplet for the four pyrrolidone ring protons (CH₂-CH₂) between δ

2.1-2.7 ppm, a singlet for the methyl ester protons (OCH₃) at δ 3.72 ppm, a multiplet for

the chiral proton (CH) between δ 4.0-4.45 ppm, and a broad singlet for the amide proton

(NH) between δ 7.1-7.7 ppm.[5] The presence of these signals confirms the molecular

structure. NMR is a powerful tool for the unambiguous identification of pyroglutamate

moieties.[6][7]

Mass Spectrometry (MS) for Molecular Weight Verification:

Objective: To confirm the molecular weight of the compound.

Method: Mass spectrometry can be coupled with liquid chromatography (LC-MS) or used

directly. It provides a precise measurement of the molecular weight, which should

correspond to 143.14 g/mol for Methyl DL-pyroglutamate.[8]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate the key processes related to

Methyl DL-pyroglutamate.
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Synthesis of Methyl DL-pyroglutamate
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Caption: General workflow for the synthesis of Methyl DL-pyroglutamate.
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Quality Control Workflow

Analytical Methods
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Caption: Standard quality control workflow for Methyl DL-pyroglutamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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